Cas no 212610-61-2 (Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester)

• Product Name: Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester
• CAS No: 212610-61-2
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• CID: 1399678
• Update Time: 2024-08-15

Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 6,6,6-trifluoro-3-oxo-, methyl ester

• Inchi： 1S/C7H9F3O3/c1-13-6(12)4-5(11)2-3-7(8,9)10/h2-4H2,1H3
• InChI Key： NNKRBMQLOLWIIY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)CCC(F)(F)F

Computed Properties

• Exact Mass: 198.05037
• Monoisotopic Mass: 198.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 172.9±35.0 °C(Predicted)
• PSA: 43.37
• pka: 10.25±0.46(Predicted)